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Compound of Interest

Compound Name: BAY-545

Cat. No.: B15572399

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the experimental design of studies
investigating the anti-inflammatory properties of BAY-545, a potent and selective A2B
adenosine receptor (A2BR) antagonist.[1][2][3]

Introduction

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is a
key component of numerous diseases. The adenosine A2B receptor is a G protein-coupled
receptor that, when persistently activated by elevated adenosine levels, contributes to chronic
disease states.[1] BAY-545 acts as an antagonist to this receptor, presenting a promising
therapeutic avenue for inflammation-related pathologies.[1] It has an IC50 of 59 nM for the
human A2B adenosine receptor and has demonstrated in vivo efficacy in models of lung
fibrosis.

Mechanism of Action

BAY-545 selectively inhibits the A2B adenosine receptor. In inflammatory conditions, high
extracellular adenosine levels lead to the activation of A2BR on various immune and non-
immune cells. This activation triggers downstream signaling cascades that can promote the
release of pro-inflammatory mediators. By blocking this interaction, BAY-545 is hypothesized to
attenuate the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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